Cas no 1361599-30-5 (2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361599-30-5
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4793627
• Update Time: 2025-08-05

2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl4NO/c13-8-3-7(4-9(14)11(8)15)10-2-1-6(5-18)12(16)17-10/h1-4,18H,5H2
• InChI Key： WFOPVAPPDWJZDX-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CC(C2C=C(C(=C(C=2)Cl)Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol

2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361599-30-5): An Overview

2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361599-30-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives and is characterized by the presence of multiple chlorine atoms, which contribute to its stability and reactivity.

The chemical structure of 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol is particularly noteworthy. The pyridine ring, a six-membered aromatic ring containing one nitrogen atom, is substituted with a chlorine atom at the 2-position and a 3,4,5-trichlorophenyl group at the 6-position. Additionally, the methanol group attached to the pyridine ring at the 3-position adds further complexity and functionality to the molecule. This combination of substituents results in a compound with unique physical and chemical properties.

In terms of physical properties, 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol is typically a white or off-white solid at room temperature. It has a relatively high melting point and is insoluble in water but soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various synthetic reactions and analytical techniques.

The synthesis of 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol has been extensively studied in the literature. One common synthetic route involves the reaction of 2-chloro-6-bromopyridine with 3,4,5-trichlorophenylboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is a well-established method for forming carbon-carbon bonds between aryl halides and aryl boronic acids. Subsequent steps involve the introduction of the methanol group through a nucleophilic substitution reaction.

In the pharmaceutical industry, 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol has shown promise as an intermediate in the synthesis of various bioactive compounds. Its unique structure and functional groups make it an attractive candidate for drug discovery efforts. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research has indicated that derivatives of this compound may exhibit activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

Beyond pharmaceutical applications, 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol has also been investigated for its use in agrochemicals. Its stability and reactivity make it suitable for developing new pesticides and herbicides. Studies have shown that compounds derived from this structure can effectively control various plant pests and weeds without causing significant environmental harm when used responsibly.

The environmental impact of 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol is an important consideration. While it is generally considered safe when handled properly, proper disposal methods should be followed to prevent contamination of soil and water sources. Researchers are continuously working to develop more environmentally friendly synthetic routes and formulations to minimize any potential risks.

In conclusion, 2-Chloro-6-(3,4,5-trichlorophenyl)pyridine-3-methanol (CAS No. 1361599-30-5) is a versatile compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure provides a foundation for further research and development efforts aimed at addressing unmet needs in these fields. As new studies continue to emerge, the importance of this compound is likely to grow even further.